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Compound of Interest

Compound Name: 2-Hydroxymethyl benzoic acid

Cat. No.: B1293570

Abstract

This application note provides a detailed protocol for the purification of 2-Hydroxymethyl
benzoic acid via recrystallization. Recrystallization is a fundamental technique for the
purification of solid organic compounds, leveraging the differential solubility of the compound
and its impurities in a given solvent at varying temperatures. This document outlines the
selection of an appropriate solvent system and provides a step-by-step experimental
procedure, including data on the physical properties and solubility of 2-Hydroxymethyl
benzoic acid to guide researchers, scientists, and drug development professionals in obtaining
a high-purity product.

Introduction

2-Hydroxymethyl benzoic acid is a valuable building block in organic synthesis and
pharmaceutical drug development. The purity of this starting material is critical for the
successful synthesis of downstream products and for ensuring the safety and efficacy of active
pharmaceutical ingredients (APIs). Recrystallization is an effective and widely used method for
purifying solid compounds. The principle relies on dissolving the impure solid in a suitable
solvent at an elevated temperature to create a saturated or near-saturated solution. As the
solution cools, the solubility of the desired compound decreases, leading to the formation of
crystals, while impurities remain dissolved in the solvent. The selection of an appropriate
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solvent is paramount for a successful recrystallization, ideally one in which the target
compound has high solubility at high temperatures and low solubility at low temperatures.

Physicochemical Properties of 2-Hydroxymethyl
Benzoic Acid

A summary of the key physical and chemical properties of 2-Hydroxymethyl benzoic acid is
presented in Table 1.

Property Value Reference
Molecular Formula CsHsOs [1]
Molecular Weight 152.15 g/mol [1]
Melting Point 127 -128 °C [1]
Appearance Solid [1]

Solvent Selection and Solubility Data

The choice of solvent is the most critical parameter in designing a recrystallization experiment.
An ideal solvent should:

» Not react chemically with the compound to be purified.[2]

o Dissolve the compound sparingly or not at all at room temperature but have a high capacity
for dissolution at its boiling point.[2]

» Either dissolve impurities readily at all temperatures or not at all, allowing for their removal by
filtration.

» Be volatile enough to be easily removed from the purified crystals.
e Be non-toxic, inexpensive, and non-flammable.

Based on available data and the structural similarity to other benzoic acid derivatives, water
presents as a strong candidate for the recrystallization of 2-Hydroxymethyl benzoic acid. The
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solubility of the closely related 2-Hydroxybenzoic acid (salicylic acid) in water demonstrates a
significant temperature dependence, a key indicator of a good recrystallization solvent.[3]

Table 2: Solubility of 2-Hydroxybenzoic Acid in Water[3]

Temperature Solubility (g/dm?)
Room Temperature 25
100 °C 77.8

For researchers exploring alternative solvent systems, the solubility of 2-Hydroxybenzoic acid
in various organic solvents at room temperature (298.15 K) is provided in Table 3. This data

can inform the selection of single or mixed solvent systems.

Table 3: Solubility of 2-Hydroxybenzoic Acid in Select Organic Solvents at 298.15 K[4]
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Solvent Solubility

1-Propanol Data not quantitatively available in snippets
2-Propanol Data not quantitatively available in snippets
1-Butanol Data not quantitatively available in snippets
2-Butanol Data not quantitatively available in snippets
1-Pentanol Data not quantitatively available in snippets
1-Octanol Data not quantitatively available in snippets
Dibutyl ether Data not quantitatively available in snippets
1,4-Dioxane More soluble than in alcohols, esters, or ketones
Tetrahydrofuran More soluble than in alcohols, esters, or ketones
Ethyl acetate Data not quantitatively available in snippets
Butyl acetate Data not quantitatively available in snippets
2-Propanone (Acetone) Data not quantitatively available in snippets
2-Butanone Data not quantitatively available in snippets
Cyclohexanone Data not quantitatively available in snippets

Note: While the provided search results mention a study on the solubility of 2-hydroxybenzoic
acid in various organic solvents, the specific quantitative values were not present in the
snippets. The table reflects the qualitative information found.

Experimental Protocol: Recrystallization of 2-
Hydroxymethyl Benzoic Acid from Water

This protocol details the procedure for the purification of 2-Hydroxymethyl benzoic acid using
water as the recrystallization solvent.

Materials:

e Crude 2-Hydroxymethyl benzoic acid
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» Deionized water

o Erlenmeyer flasks (two, appropriately sized)
e Hot plate with magnetic stirring capability
o Magnetic stir bar

e Buchner funnel and flask

o Filter paper

e Glass stirring rod

e Ice bath

e Spatula

e Drying oven

Procedure:

 Dissolution:

o Place a sample of crude 2-Hydroxymethyl benzoic acid into an Erlenmeyer flask with a
magnetic stir bar.

o Add a minimal amount of deionized water to the flask.
o Gently heat the mixture on a hot plate with stirring.

o Continue to add small portions of hot deionized water until the 2-Hydroxymethyl benzoic
acid is completely dissolved. Avoid adding an excess of solvent to ensure a good yield.[2]

[5]
e Decolorization (Optional):

o If the solution is colored due to impurities, remove the flask from the heat and allow it to
cool slightly.
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o Add a small amount of activated charcoal to the solution.

o Bring the solution back to a boil for a few minutes. The activated charcoal will adsorb
colored impurities.

e Hot Filtration:

o If activated charcoal was used, or if there are insoluble impurities, perform a hot gravity
filtration.

o Preheat a second Erlenmeyer flask and a funnel with fluted filter paper on the hot plate to
prevent premature crystallization.

o Quickly pour the hot solution through the fluted filter paper into the preheated flask.

o Crystallization:

o Cover the flask containing the hot filtrate with a watch glass or inverted beaker and allow it
to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer
crystals.[5]

o Once the flask has reached room temperature, place it in an ice bath to maximize the yield
of crystals.[5]

« |solation of Crystals:

o Collect the crystals by vacuum filtration using a Buchner funnel and flask.

o Wash the crystals with a small amount of ice-cold deionized water to remove any
remaining soluble impurities.[5]

e Drying:

o Carefully transfer the purified crystals to a pre-weighed watch glass.

o Dry the crystals in a drying oven at a temperature below the melting point of 2-
Hydroxymethyl benzoic acid (e.g., 80-90 °C) until a constant weight is achieved.
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e Analysis:

o Determine the melting point of the purified crystals. A sharp melting point close to the
literature value (127-128 °C) is indicative of high purity.[1]

o Calculate the percent recovery of the purified compound.

Visualization of the Recrystallization Workflow

The following diagram illustrates the key steps in the recrystallization process.

Crystallization & Isolation

Click to download full resolution via product page
Caption: Workflow for the purification of a solid compound by recrystallization.

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including safety glasses, a
lab coat, and gloves, when handling chemicals.

o Perform the experiment in a well-ventilated fume hood.
o Use caution when working with hot plates and hot glassware to avoid burns.

o Refer to the Safety Data Sheet (SDS) for 2-Hydroxymethyl benzoic acid for detailed safety
and handling information.
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Conclusion

Recrystallization is a powerful and straightforward technique for the purification of 2-
Hydroxymethyl benzoic acid. By carefully selecting a suitable solvent, such as water, and
following the detailed protocol, researchers can obtain a high-purity product essential for
various applications in research and development. The provided data and workflow diagrams
serve as a comprehensive guide for the successful implementation of this purification method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293570?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

